Cas no 1456003-02-3 (1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1456003-02-3
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5576826
• Update Time: 2025-06-12

1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-methylpropyl)-3-(3-thienyl)-
• 1-Isobutyl-3-(thiophen-3-yl)-1h-pyrazole-4-carboxylic Acid
• 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H14N2O2S/c1-8(2)5-14-6-10(12(15)16)11(13-14)9-3-4-17-7-9/h3-4,6-8H,5H2,1-2H3,(H,15,16)
• InChI Key： KZSMVRGRUMYJRI-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(C(O)=O)C(C2C=CSC=2)=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 367.2±27.0 °C(Predicted)
• pka: 3.63±0.36(Predicted)

Additional information on 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 1456003-02-3)

1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid, with the CAS number 1456003-02-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both isobutyl and thiophen-3-yl substituents in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for drug discovery and development.

The pyrazole core of this compound is a five-membered aromatic ring system containing two nitrogen atoms, which is known to exhibit significant biological activity. Pyrazoles have been widely studied for their role in modulating various biological pathways, and their derivatives are frequently explored in the design of novel therapeutic agents. The isobutyl group attached to the pyrazole ring introduces a hydrophobic moiety, which can influence the compound's solubility and interaction with biological targets. On the other hand, the thiophen-3-yl substituent adds a sulfur-containing aromatic ring, which is known to enhance binding affinity and selectivity in many drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid and its potential biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator of key cellular processes. For instance, preliminary computational studies suggest that it may bind to enzymes involved in inflammation pathways, such as COX-2 and LOX, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its potential pharmacological applications, 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid has also been explored as a building block for more complex molecules. Its versatile structure allows for further functionalization, enabling the synthesis of derivatives with enhanced or modified biological activities. Researchers have utilized this compound as a starting material for creating novel scaffolds that mimic natural products or known drug molecules, thereby expanding the chemical space available for drug discovery.

The synthesis of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic structures more efficiently. These techniques have not only improved the accessibility of this compound but also facilitated the exploration of its derivatives.

From a medicinal chemistry perspective, the combination of isobutyl and thiophen-3-yl groups in 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid makes it an interesting candidate for further investigation. The hydrophobic nature of the isobutyl group can enhance membrane permeability, while the sulfur atom in the thiophene ring can improve binding interactions through hydrogen bonding or metal coordination. Such features are often critical for achieving high affinity and selectivity in drug design.

Recent research has also highlighted the importance of structure-based drug design in optimizing lead compounds like 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid. High-resolution crystal structures of protein targets have provided valuable insights into how this compound interacts with biological systems at the atomic level. These structural insights have guided medicinal chemists in making informed modifications to improve potency, selectivity, and pharmacokinetic properties. For example, computational modeling has been used to predict how different substituents might affect binding affinity and has helped identify promising analogs for further testing.

The potential applications of 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Additionally, its ability to interact with biological targets suggests that it might be useful in diagnostic applications, such as imaging probes or biosensors.

In conclusion, 1-isobutyl - 3 - ( thiophen - 3 - yl ) - 1 H - pyrazole - 4 - carboxylic acid ( CAS No . 1456003 - 02 - 3 ) represents a promising scaffold with diverse potential applications in pharmaceuticals and beyond . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it an attractive candidate for further exploration . As research continues , this compound is likely to play an increasingly important role in the development of new therapeutic agents and other innovative chemical applications .